Cas no 515131-38-1 (Benzamide, 3-bromo-N-cyclopropyl-5-fluoro-4-methyl-)

• Product Name: Benzamide, 3-bromo-N-cyclopropyl-5-fluoro-4-methyl-
• CAS No: 515131-38-1
• MF: C₁₁H₁₁BrFNO
• MW: 272.113545656204
• CID: 362128
• PubChem ID: 21914575
• Update Time: 2025-04-19

Benzamide, 3-bromo-N-cyclopropyl-5-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-bromo-N-cyclopropyl-5-fluoro-4-methyl-
• 3-bromo-N-cyclopropyl-5-fluoro-4-methylbenzamide
• 515131-38-1
• DTXSID10620016
• SCHEMBL3368181
• 3-bromo-n-cyclopropyl-5-fluoro4methylbenzamide
• USCGJIJCHOVSFA-UHFFFAOYSA-N

• Inchi： 1S/C11H11BrFNO/c1-6-9(12)4-7(5-10(6)13)11(15)14-8-2-3-8/h4-5,8H,2-3H2,1H3,(H,14,15)
• InChI Key： USCGJIJCHOVSFA-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CC(=C1)C(NC1CC1)=O)F

Computed Properties

• Exact Mass: 271.00083
• Monoisotopic Mass: 271.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1